Cas no 2228349-51-5 (6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride)

• Product Name: 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride
• CAS No: 2228349-51-5
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• CID: 6406468
• PubChem ID: 165964709
• Update Time: 2025-10-22

6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride
• 2228349-51-5
• [6-(trifluoromethyl)pyridin-3-yl]methanesulfonyl fluoride
• EN300-1583901

• Inchi： 1S/C7H5F4NO2S/c8-7(9,10)6-2-1-5(3-12-6)4-15(11,13)14/h1-3H,4H2
• InChI Key： XNCAQFWMTQCUHE-UHFFFAOYSA-N
• SMILES： S(CC1C=NC(C(F)(F)F)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.99771222g/mol
• Monoisotopic Mass: 242.99771222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride

6-(Trifluoromethyl)pyridin-3-ylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride, identified by the CAS number 2228349-51-5, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and applications.

The molecular structure of 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride comprises a pyridine ring substituted with a trifluoromethyl group at the 6-position and a methanesulfonyl fluoride moiety at the 3-position. This arrangement imparts the compound with distinct electronic and steric characteristics, making it an attractive candidate for various chemical transformations. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the reactivity of the molecule, while the methanesulfonyl fluoride group introduces electrophilic reactivity, enabling it to participate in nucleophilic substitutions.

Recent studies have highlighted the potential of 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has further expanded its utility in medicinal chemistry.

In the field of agrochemistry, 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride has shown promise as a building block for herbicides and insecticides. Its unique electronic properties allow for selective interactions with biological targets, making it a valuable asset in the development of next-generation crop protection agents. Moreover, recent advancements in green chemistry have enabled more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its high purity and efficacy.

The synthesis of 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of a corresponding methanesulfonate derivative using selectfluor or other fluorinating agents. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, computational studies have provided deeper insights into the reaction mechanisms involved, enabling chemists to optimize synthetic pathways further.

In conclusion, 6-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, agrochemistry, and materials science, with ongoing studies uncovering new avenues for its utilization. As research progresses, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical endeavors.